Cas no 2228918-91-8 (tert-butyl N-3-(1-aminopropan-2-yl)-4-methoxyphenylcarbamate)

• Product Name: tert-butyl N-3-(1-aminopropan-2-yl)-4-methoxyphenylcarbamate
• CAS No: 2228918-91-8
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 5867521
• PubChem ID: 165829807
• Update Time: 2025-08-04

tert-butyl N-3-(1-aminopropan-2-yl)-4-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(1-aminopropan-2-yl)-4-methoxyphenylcarbamate
• EN300-1887478
• 2228918-91-8
• tert-butyl N-[3-(1-aminopropan-2-yl)-4-methoxyphenyl]carbamate

• Inchi： 1S/C15H24N2O3/c1-10(9-16)12-8-11(6-7-13(12)19-5)17-14(18)20-15(2,3)4/h6-8,10H,9,16H2,1-5H3,(H,17,18)
• InChI Key： ZXAKPGPXMDAXMO-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=C(C(=C1)C(C)CN)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.17869263g/mol
• Monoisotopic Mass: 280.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-3-(1-aminopropan-2-yl)-4-methoxyphenylcarbamate

Comprehensive Overview of tert-butyl N-3-(1-aminopropan-2-yl)-4-methoxyphenylcarbamate (CAS No. 2228918-91-8)

The compound tert-butyl N-3-(1-aminopropan-2-yl)-4-methoxyphenylcarbamate (CAS No. 2228918-91-8) is a specialized organic molecule with significant applications in pharmaceutical research and fine chemical synthesis. Its unique structure, featuring a tert-butyl carbamate group and a methoxyphenyl moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and its relevance to structure-activity relationship (SAR) studies.

In recent years, the demand for high-purity intermediates like tert-butyl N-3-(1-aminopropan-2-yl)-4-methoxyphenylcarbamate has surged, driven by advancements in targeted therapy and precision medicine. This compound's carbamate functionality is particularly noteworthy, as it is often employed to enhance the stability and bioavailability of drug candidates. Additionally, the presence of the methoxy group contributes to its solubility and metabolic properties, making it a versatile building block in medicinal chemistry.

The synthesis of CAS No. 2228918-91-8 typically involves multi-step organic reactions, including protection-deprotection strategies and selective functionalization. These processes are critical for ensuring the compound's purity and efficacy in downstream applications. Given the growing emphasis on green chemistry, researchers are also exploring sustainable methods to produce this intermediate, such as catalytic reactions and solvent-free conditions.

From an industrial perspective, tert-butyl N-3-(1-aminopropan-2-yl)-4-methoxyphenylcarbamate is often sourced from specialized suppliers who adhere to stringent quality control standards. Its applications extend beyond pharmaceuticals, including agrochemicals and materials science, where its amino-propan-2-yl group can serve as a linker or modifier. As the scientific community continues to explore its potential, this compound is likely to gain further attention in high-throughput screening and combinatorial chemistry.

In conclusion, tert-butyl N-3-(1-aminopropan-2-yl)-4-methoxyphenylcarbamate (CAS No. 2228918-91-8) represents a critical tool in modern chemical research. Its structural features and functional groups align with current trends in drug design and molecular optimization, making it a subject of ongoing investigation. For researchers seeking reliable data on this compound, it is essential to consult peer-reviewed literature and reputable suppliers to ensure accurate and up-to-date information.